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Compound of Interest

Compound Name: Copper octanoate

Cat. No.: B1618762 Get Quote

Copper octanoate is an organometallic compound with applications ranging from a catalyst in

chemical synthesis to an anti-fouling agent. A precise understanding of its fundamental

chemical properties, including its molecular formula and weight, is essential for researchers

and drug development professionals. This guide provides a detailed summary of these core

characteristics.

It is important to note that "copper octanoate" can refer to different species, primarily based

on the oxidation state of the copper ion, which influences the overall molecular structure and

properties. The most common form is copper(II) octanoate, which typically exists as a dimer.

Quantitative Data Summary
The molecular formula and weight of copper octanoate vary depending on the specific

chemical structure, particularly the oxidation state of the copper atom. The table below

summarizes the key quantitative data for the most common forms.
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Compound Name Oxidation State Molecular Formula
Molar Mass ( g/mol
)

Copper(II) Octanoate

(Dimer)
Cu(II) C16H30CuO4 349.95[1]

Copper(II) Octanoate

(Monomer)
Cu(II) C8H16CuO2 207.76[2]

Copper(I) Octanoate Cu(I) C8H15CuO2 206.75[3]

Copper(II) octanoate, also known as cupric octanoate, is frequently found in a dimeric "paddle-

wheel" structure where two copper atoms are bridged by four octanoate ligands.[4] This dimeric

form is represented by the molecular formula C16H30CuO4 and has a molecular weight of

approximately 349.95 g/mol .[1] The monomeric formula, C8H16CuO2, corresponds to a

molecular weight of 207.76 g/mol .[2] Copper(I) octanoate, or cuprous octanoate, is a distinct

compound with the molecular formula C8H15CuO2 and a molecular weight of about 206.75

g/mol .[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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